Cas no 2165427-41-6 (tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate)

Technical Introduction: tert-Butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate is a chiral cyclohexane derivative featuring a hydroxymethyl group and a tert-butoxycarbonyl (Boc) protected amine. The (1S,3S) stereochemistry ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The Boc group offers stability under basic conditions and selective deprotection, while the hydroxymethyl functionality provides a handle for further derivatization. Its rigid cyclohexane backbone enhances stereocontrol in reactions. This compound is particularly useful in peptidomimetics and small-molecule drug development, where precise stereochemistry and orthogonal protection are critical. Suitable for controlled coupling reactions, it is often employed in medicinal chemistry and catalysis research.
tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate structure
2165427-41-6 structure
Product Name:tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate
CAS No:2165427-41-6
MF:C12H23NO3
MW:229.315923929214
MDL:MFCD32632523
CID:4777241
PubChem ID:90307591
Update Time:2026-02-27

tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

    • (1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester
    • Tert-Butyl Trans-(3-Hydroxymethyl)Cyclohexylcarbamate
    • SB12115
    • SB35444
    • tert-butyl ((1S,3S)-3-(hydroxymethyl)cyclohexyl)carbamate
    • tert-butyl((1S,3S)-3-(hydroxymethyl)cyclohexyl)carbamate
    • tert-butyl N-[(1S,3S)-3-(hydroxymethyl)cyclohexyl]carbamate
    • racemic trans 3-hydroxymethyl-cyclohexyl-carbamic acid tert-butyl ester
    • tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate
    • EN300-33122749
    • (1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamicacidtert-butylester
    • LBJSEPNOVVUVJA-UWVGGRQHSA-N
    • CS-0340264
    • 2165427-41-6
    • 920966-17-2
    • DTXSID601153858
    • rel-1,1-Dimethylethyl N-[(1R,3R)-3-(hydroxymethyl)cyclohexyl]carbamate
    • (1S,3S)-1-(Boc-amino)-3-(hydroxymethyl)cyclohexane
    • AT29041
    • SCHEMBL15909157
    • PS-16627
    • trans-1-(Boc-amino)-3-hydroxymethyl-cyclohexane
    • MFCD32632523
    • MDL: MFCD32632523
    • Inchi: 1S/C12H23NO3/c1-12(2,3)16-11(15)13-10-6-4-5-9(7-10)8-14/h9-10,14H,4-8H2,1-3H3,(H,13,15)/t9-,10-/m0/s1
    • InChI Key: LBJSEPNOVVUVJA-UWVGGRQHSA-N
    • SMILES: OC[C@H]1CCC[C@@H](C1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 229.16779360 g/mol
  • Monoisotopic Mass: 229.16779360 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 229.32
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.6

tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate Pricemore >>

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